Cas no 802918-57-6 (Silybin)

• Product Name: Silybin
• CAS No: 802918-57-6
• MF: C₂₅H₂₂O₁₀
• MW: 482.436188220978
• CID: 1058540
• PubChem ID: 5748849
• Update Time: 2024-10-27

Silybin Chemical and Physical Properties

Names and Identifiers

• Silybin A,B (mixture)
• Silybin
• (2R,3R)-2-[2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one (ACI)
• 4H-1-Benzopyran-4-one, 2-[2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy- (9CI)
• (2R,3R)-3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• CS-0138778
• 36804-17-8
• HY-N0779A
• SILYMARIN
• Silibin
• Silibinin a-silibinin b mixt.
• SCHEMBL14270800
• E80721
• Legalon
• CHEMBL9509
• 802918-57-6
• 2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-6-(3,5,7-trihydroxy-4-oxobenzopyran-2-yl)benzodioxine
• (2R,3R)-3,5,7-TRIHYDROXY-2-[3-(4-HYDROXY-3-METHOXYPHENYL)-2-(HYDROXYMETHYL)-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL]-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• S0508
• SCHEMBL22398934

• Inchi： 1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20?,23-,24?,25+/m0/s1
• InChI Key： SEBFKMXJBCUCAI-DBMPWETRSA-N
• SMILES： C(C1OC2C=CC([C@@H]3[C@@H](O)C(=O)C4C(=CC(=CC=4O3)O)O)=CC=2OC1C1C=CC(O)=C(OC)C=1)O

Computed Properties

• Exact Mass: 482.12129689g/mol
• Monoisotopic Mass: 482.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Melting Point: 152-153°C

Silybin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：DJ2981770
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans
• Flavonones
• Flavonoids